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Compound of Interest

Compound Name: 8-Heptadecene

Cat. No.: B093569

Technical Data Sheet: 8-Heptadecene

For Researchers, Scientists, and Chemical Professionals

This technical guide provides a consolidated overview of the chemical and physical properties
of 8-Heptadecene, including its various isomers. The information is intended for use by
researchers, scientists, and professionals in the field of chemistry.

Core Chemical Data

8-Heptadecene is an unsaturated hydrocarbon with the chemical formula C17Hsz4.[1] It exists as
two primary geometric isomers, cis (Z) and trans (E), which exhibit distinct physical and
chemical properties. The molecular weight of 8-Heptadecene is approximately 238.45 g/mol .

[1][2]

A comprehensive summary of the key quantitative data for 8-Heptadecene and its isomers is
presented in the table below. This allows for a clear comparison of the different forms of the
molecule.
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(Z2)-8-Heptadecene (E)-8-Heptadecene 8-Heptadecene
Property

(cis) (trans) (Isomer Mixture)
CAS Number 16369-12-3[3] 54290-12-9[1] 2579-04-6[4]
Molecular Formula Ci17H34[5] Ci7H34[1] Ci17H34[4]
Molecular Weight 238.45 g/mol [3] 238.4519 g/mol [1] 238.45798 g/mol [4]
IUPAC Name (2)-heptadec-8-ene[5]  (E)-heptadec-8-ene[6]  Heptadec-8-ene[4]

. ) 304.00 to 306.00 °C 305.41 °C @ 760.00 )
Boiling Point Not Available
@ 760.00 mm Hg[7] mm Hg (est)[4]

280.00 °F (137.78 °C)  281.00 °F (138.20 °C)

Flash Point Not Available
[7] (est)[4]
0.001000 mmHg @ 0.001000 mmHg @ )
Vapor Pressure Not Available
25.00 °C (est)[7] 25.00 °C (est)[4]
logP (o/w) 8.959 (est)[7] 8.959 (est)[4] 8.50 (est)[4]
o 0.0004599 mg/L @ 25 0.0004599 mg/L @ 25 )
Solubility in Water Not Available

°C (est)[7] °C (est)[4]

Isomeric Relationships of 8-Heptadecene

The following diagram illustrates the relationship between the general term 8-Heptadecene
and its specific cis and trans isomers, along with their respective CAS numbers.

Isomeric Forms of 8-Heptadecene

8-Heptadecene
(Isomer Mixture)

CAS: 2579-04-6

IS a mixture containing\is a mixture containing

(2)-8-Heptadecene (E)-8-Heptadecene
(cis-isomer) (trans-isomer)
CAS: 16369-12-3 CAS: 54290-12-9
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Isomeric Forms of 8-Heptadecene

Experimental Protocols

While detailed experimental protocols for drug development are not available for 8-
Heptadecene, a method for its synthesis has been described in the literature.

Synthesis of 8-Heptadecene via Decarboxylation of Oleic Acid

One reported method for the synthesis of 8-heptadecene involves the decarboxylation of oleic
acid.[8] This process is carried out in a flow system in the presence of various catalysts.[8] The
yield of 8-heptadecene is dependent on the reaction temperature.[8] A competing reaction
pathway that can occur is hydrodeoxygenation, which results in the formation of octadecane.[8]
The recyclability of the catalyst has been observed to be most effective in a CO2 atmosphere.

[8]

Note: This is a general description of a synthetic method. For detailed experimental
parameters, including specific catalysts, temperatures, flow rates, and purification methods, it is
essential to consult the primary research literature.

Concluding Remarks

This technical guide provides a summary of the currently available chemical and physical data
for 8-Heptadecene and its isomers. The provided information on its synthesis offers a starting
point for researchers interested in the chemical preparation of this compound. At present, there
is a lack of published data regarding the biological activity or potential therapeutic applications
of 8-Heptadecene, and as such, no information on signaling pathways or extensive
experimental protocols for drug development can be provided. Further research would be
necessary to explore these aspects.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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